6-(4-Chlorophenyl)-3-(3-fluorophenyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

• Molecular Formula: C15H8ClFN4S
• Molecular Weight: 330.8 g/mol
• IUPAC Name: 6-(4-chlorophenyl)-3-(3-fluorophenyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C15H8ClFN4S/c16-11-6-4-9(5-7-11)14-20-21-13(18-19-15(21)22-14)10-2-1-3-12(17)8-10/h1-8H
• InChI Key: VPGXYTABQBPOKR-UHFFFAOYSA-N
• SMILES: C1=CC(=CC(=C1)F)C2=NN=C3N2N=C(S3)C4=CC=C(C=C4)Cl

Description

6-(4-Chlorophenyl)-3-(3-fluorophenyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields of research. This compound belongs to the class of triazolo-thiadiazoles and has been studied extensively for its unique properties, including its mechanism of action and physiological effects.

Mechanism of Action

The mechanism of action of 6-(4-Chlorophenyl)-3-(3-fluorophenyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is not fully understood, but it is believed to exert its effects through the inhibition of various enzymes and signaling pathways involved in disease progression. For example, this compound has been shown to inhibit the activity of matrix metalloproteinases, which are enzymes that play a critical role in cancer metastasis and tissue remodeling.
Biochemical and Physiological Effects:
6-(4-Chlorophenyl)-3-(3-fluorophenyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been shown to exhibit several biochemical and physiological effects in various in vitro and in vivo studies. For example, this compound has been shown to induce apoptosis in cancer cells, reduce inflammation, and inhibit the growth of bacteria and viruses.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 6-(4-Chlorophenyl)-3-(3-fluorophenyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole in lab experiments is its high potency and selectivity towards specific enzymes and signaling pathways. However, one of the limitations of using this compound is its potential toxicity and side effects, which need to be carefully evaluated before its use in clinical settings.

Future Directions

There are several future directions for research on 6-(4-Chlorophenyl)-3-(3-fluorophenyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. One of the most promising areas of research is in the development of new therapeutic agents for the treatment of cancer and other diseases. Additionally, this compound could be further evaluated for its potential as an antimicrobial agent or as a tool for studying specific signaling pathways and enzymes involved in disease progression. Finally, future research could focus on the optimization of the synthesis method for this compound to improve its yield and reduce its potential toxicity.

Synthesis Methods

The synthesis of 6-(4-Chlorophenyl)-3-(3-fluorophenyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a complex process that involves several steps. One of the most common methods for synthesizing this compound is through the reaction of 4-chlorobenzenesulfonylhydrazide with 3-fluorobenzoyl chloride in the presence of a base such as triethylamine. This reaction leads to the formation of the intermediate 4-chloro-N-(3-fluorobenzoyl)benzenesulfonohydrazide, which then undergoes cyclization with thiosemicarbazide in the presence of triethylamine to yield the final product.

Scientific Research Applications

6-(4-Chlorophenyl)-3-(3-fluorophenyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been extensively studied for its potential applications in various fields of scientific research. One of the most promising areas of research is in the field of medicinal chemistry, where this compound has been evaluated for its potential as a therapeutic agent for the treatment of various diseases such as cancer, inflammation, and infectious diseases.